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Compound of Interest

Compound Name: FAK inhibitor 2

Cat. No.: B8107620 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling FAK Inhibitor 2. The following procedural guidance

is designed to ensure the safe operational use and disposal of this potent focal adhesion

kinase (FAK) inhibitor.

Chemical and Physical Properties
A summary of the key quantitative data for two compounds identified as "FAK inhibitor 2" or

"FAK-IN-2" is presented below. It is crucial to verify the CAS number of the specific inhibitor

being used to ensure the correct safety procedures are followed.
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Property FAK inhibitor 2 FAK-IN-2

CAS Number 2354405-14-2[1][2]
Not specified, but associated

with compound 11w in a study

Molecular Formula C29H33F3N8O2S2[1][2] C28H31ClN8O3[3]

Molecular Weight 646.75 g/mol [1][2] 563.05 g/mol [3]

IC50 0.07 nM[2][4] 35 nM[5]

Hazard Classification
Not classified as a hazardous

substance or mixture.[1]

Acute toxicity, Oral (Category

4); Very toxic to aquatic life

with long lasting effects.[3]

Storage (Powder)

-20°C for 1 month, -80°C for 6

months (sealed, away from

moisture and light).[4]

-20°C[3]

Storage (in Solvent) -80°C[3] -80°C[3]

Personal Protective Equipment (PPE)
Due to the potent biological activity of FAK inhibitors and the potential for hazardous properties,

a cautious approach to personal protection is warranted. The following PPE is mandatory when

handling FAK Inhibitor 2 in solid or solution form.

Gloves: Two pairs of chemotherapy-rated, powder-free nitrile gloves should be worn at all

times.[6] Change gloves immediately if contaminated, punctured, or torn.

Gown: A disposable, back-closing gown made of a low-permeability fabric, such as

polyethylene-coated polypropylene, is required.[6][7] Cuffs should be tucked into the outer

pair of gloves.

Eye and Face Protection: ANSI-rated safety glasses with side shields are the minimum

requirement. A full-face shield should be worn in addition to safety glasses when there is a

risk of splashes or aerosol generation.[8]

Respiratory Protection: For handling the powdered form of the compound outside of a

certified chemical fume hood or biological safety cabinet, a NIOSH-approved N95 respirator
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is required to prevent inhalation of aerosols.[7]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedures for the safe handling of FAK Inhibitor 2 from receipt to

disposal.

1. Receiving and Inspection:

Upon receipt, inspect the package for any signs of damage or leakage.
Wear a single pair of nitrile gloves during inspection.
If the primary container is compromised, place it in a sealed, labeled bag and consult your
institution's Environmental Health and Safety (EHS) office.

2. Storage:

Store the compound in its original, tightly sealed container in a designated, labeled, and well-
ventilated area.
Adhere to the specific storage temperatures outlined in the table above.[3][4]
Keep away from strong acids/alkalis and strong oxidizing/reducing agents.[1][3]

3. Preparation of Solutions:

All handling of the powdered compound and preparation of stock solutions must be
conducted within a certified chemical fume hood or a Class II Biological Safety Cabinet to
minimize inhalation exposure.[7]
Before handling, ensure the work area is clean and decontaminated.
Don the appropriate PPE as described above.
Use a dedicated set of calibrated pipettes and disposable tips.
Weigh the powdered compound on a tared weigh boat. Use care to avoid generating dust.
Add the solvent to the vial containing the powder slowly to avoid splashing.
Cap the vial and vortex or sonicate as needed to ensure complete dissolution.

4. Use in Experiments:

When adding the inhibitor to cell cultures or other experimental systems, continue to wear
full PPE.
Perform all manipulations within a biological safety cabinet if working with cell lines.
Be mindful of potential splashes or aerosol generation.
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Disposal Plan
All waste generated from the handling of FAK Inhibitor 2 must be treated as hazardous

chemical waste.

Solid Waste: All disposable PPE (gloves, gowns), weigh boats, pipette tips, and any other

contaminated materials should be collected in a designated, sealed, and clearly labeled

hazardous waste bag.

Liquid Waste: Unused solutions and contaminated media should be collected in a sealed,

leak-proof, and clearly labeled hazardous waste container. Do not pour down the drain.[1]

Sharps Waste: Needles and syringes used to handle the inhibitor must be disposed of in an

approved sharps container.

Decontamination: Decontaminate all non-disposable equipment and work surfaces by

scrubbing with 70% ethanol or another appropriate disinfectant.[1]

Final Disposal: All hazardous waste must be disposed of through your institution's EHS office

in accordance with local, state, and federal regulations.

Visual Guidance
FAK Signaling Pathway
The following diagram illustrates a simplified representation of the Focal Adhesion Kinase

(FAK) signaling pathway, which is the target of FAK Inhibitor 2. FAK is a non-receptor tyrosine

kinase that plays a crucial role in cell adhesion, migration, proliferation, and survival.[9] Its

inhibition can block these downstream cellular processes, which is of therapeutic interest in

cancer research.[10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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